Cas no 1803741-53-8 (1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one)

1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one is a halogenated aromatic ketone with a difluoromethoxy substituent, offering unique reactivity in synthetic organic chemistry. The bromine and chlorine atoms enhance its utility as a versatile intermediate in cross-coupling reactions, while the difluoromethoxy group contributes to improved metabolic stability in pharmaceutical applications. Its structural features make it suitable for constructing complex molecules, particularly in medicinal chemistry for drug discovery. The compound’s well-defined reactivity profile allows for selective functionalization, enabling precise modifications in multi-step syntheses. High purity and consistent performance ensure reliability in research and industrial settings.
1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one structure
1803741-53-8 structure
Product Name:1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one
CAS No:1803741-53-8
MF:C10H8BrClF2O2
MW:313.523128509521
CID:4978469
Update Time:2025-05-19

1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one
    • Inchi: 1S/C10H8BrClF2O2/c11-7-1-2-9(16-10(13)14)6(3-7)4-8(15)5-12/h1-3,10H,4-5H2
    • InChI Key: PSHQXWVGRAZRHR-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=1)CC(CCl)=O)OC(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 241
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3

1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013014793-250mg
1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one
1803741-53-8 97%
250mg
504.00 USD 2021-06-25
Alichem
A013014793-500mg
1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one
1803741-53-8 97%
500mg
806.85 USD 2021-06-25
Alichem
A013014793-1g
1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one
1803741-53-8 97%
1g
1,564.50 USD 2021-06-25

1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one Related Literature

Additional information on 1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one

Introduction to 1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one (CAS No. 1803741-53-8)

1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one, identified by its CAS number 1803741-53-8, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit a unique blend of structural features, making it a valuable intermediate in the synthesis of various biologically active agents. The presence of both bromo and chloro substituents, along with the difluoromethoxy group, contributes to its distinct chemical properties and reactivity, which are highly relevant in medicinal chemistry.

The< strong>5-Bromo-2-(difluoromethoxy)phenyl moiety is particularly noteworthy due to its ability to interact with biological targets in a manner that is both specific and potent. This structural motif has been extensively studied for its potential in modulating enzyme activity and receptor binding. The bromine atom, in particular, serves as a versatile handle for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. In contrast, the 3-chloropropan-2-one backbone provides a platform for diverse chemical transformations, including nucleophilic additions and condensation reactions, which are essential in the synthesis of more complex molecules.

In recent years, there has been growing interest in the development of novel therapeutic agents that target central nervous system (CNS) disorders. The< strong>5-Bromo-2-(difluoromethoxy)phenyl group, with its ability to cross the blood-brain barrier, makes it an attractive scaffold for designing CNS-active compounds. Preclinical studies have demonstrated that derivatives of this class exhibit promising pharmacological profiles, including anxiolytic and antidepressant effects. These findings have spurred further investigation into the potential of 1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one as a lead compound for drug discovery.

The< strong>3-chloropropan-2-one moiety also plays a crucial role in determining the compound's overall reactivity and biological activity. Chlorine atoms are well-known for their ability to enhance metabolic stability while maintaining sufficient lipophilicity for good bioavailability. This balance is critical in pharmaceutical design, as it ensures that the drug molecule remains active long enough to exert its therapeutic effect. Additionally, the presence of both bromo and chloro substituents allows for selective modifications at different positions on the molecule, providing chemists with greater flexibility in optimizing drug-like properties.

The synthesis of 1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one involves a series of well-established organic reactions, including halogenation and etherification processes. These synthetic strategies have been refined over time to ensure high yields and purity, which are essential for pharmaceutical applications. Recent advances in catalytic methods have further improved the efficiency of these reactions, reducing the need for harsh conditions and minimizing byproduct formation. Such improvements not only enhance the scalability of production but also contribute to more sustainable chemical manufacturing practices.

In addition to its potential as a lead compound for drug development, 1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one has found utility in other areas of chemical research. Its unique structural features make it a valuable tool for studying molecular interactions at the atomic level. Computational chemistry techniques have been employed to model how this compound binds to biological targets, providing insights into its mechanism of action. These studies not only advance our understanding of drug-receptor interactions but also aid in the design of more effective therapeutic agents.

The< strong>5-Bromo-2-(difluoromethoxy)phenyl group has also been explored as a component in materials science applications. Its ability to absorb specific wavelengths of light has led to its use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The< strong>3-chloropropan-2-one moiety contributes to the compound's solubility and processability, making it suitable for integration into various material formulations. These interdisciplinary applications highlight the versatility of this compound and underscore its importance beyond traditional pharmaceutical contexts.

Ethical considerations are paramount when developing new chemical entities for therapeutic use. The synthesis and application of 1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one, like all pharmaceutical compounds, must adhere to stringent regulatory standards to ensure safety and efficacy. Collaborative efforts between chemists, biologists, and regulatory agencies are essential in navigating these challenges effectively. By maintaining high ethical standards throughout the research and development process, we can ensure that new drugs are developed responsibly and benefit society.

The future prospects for 1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one are promising, with ongoing research uncovering new applications and refining synthetic methodologies. Advances in artificial intelligence (AI) have accelerated drug discovery by enabling rapid screening of large chemical libraries. Machine learning algorithms can predict how different molecular structures will behave biologically, allowing researchers to focus on compounds with the highest potential therapeutic value. Such innovations are likely to play a significant role in bringing new treatments to market more quickly.

In conclusion,< strong>1-(5-Bromo-2-(difluoromethoxy)phenyl)-3-chloropropan-2-one (CAS No. 1803741-53- 8), with its unique structural features and versatile reactivity, represents an important asset in pharmaceutical chemistry. Its potential as a lead compound for CNS disorders, combined with its utility in materials science, underscores its broad applications across multiple disciplines. As research continues to evolve, this compound is poised to contribute significantly to future advancements in medicine and technology.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd